3-Bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol

• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 3-bromo-8,8-dimethyl-6,7-dihydro-5H-naphthalen-2-ol
• InChI: InChI=1S/C12H15BrO/c1-12(2)5-3-4-8-6-10(13)11(14)7-9(8)12/h6-7,14H,3-5H2,1-2H3
• InChI Key: ZCTKRAGNINXZEC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2=CC(=C(C=C21)O)Br)C

Description

3-Bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-bromo-7-methoxy-1,2-dimethyl-1,2,3,4-tetrahydro-naphthalene (Compound A-1 ([U.S. Pat. No. 6,613,917, incorporated herein by reference), 6.34 g, 23.56 mmol) in dichloromethane (10 mL) at −30° C. was added a solution of boron tribromide (1.0 M in dichloromethane, 47 mL, 47 mmol). After warming to 0° C. over 1 h, the reaction mixture was quenched carefully with ice water and extracted with ether. The organic layer was washed successively with water, brine, dried over Na2SO4, and concentrated in vacuo. Purification by flash column chromatography (silica gel, 5% ethyl acetate/hexane) yielded the title compound as a white solid.